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Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety, handling, and key

experimental considerations for decanoic acid-d19. It is intended to serve as an essential

resource for researchers, scientists, and professionals in drug development who utilize this

deuterated fatty acid in their work. The information is presented to ensure safe laboratory

practices and to facilitate its effective application in metabolic research and beyond.

Chemical and Physical Properties
Decanoic acid-d19, also known as capric acid-d19, is a deuterated form of the saturated fatty

acid decanoic acid.[1][2] The "d19" designation signifies that 19 hydrogen atoms in the

molecule have been replaced with deuterium, a stable isotope of hydrogen.[1] This isotopic

labeling makes it a valuable tool in various analytical and metabolic studies, particularly in

mass spectrometry-based applications for lipidomics and metabolomics.[2][3]

Table 1: Chemical Identifiers for Decanoic Acid-d19
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Identifier Value

CAS Number 88170-22-3[4][5]

Synonyms
Capric Acid-d19, Decylic Acid-d19, FA 10:0-

d19[4]

Molecular Formula CD₃(CD₂)₈COOH[2][5]

Molecular Weight 191.38 g/mol [2][5]

Table 2: Physical and Chemical Properties of Decanoic Acid-d19

Property Value

Physical Form Solid[5]

Melting Point 30-32 °C[5]

Boiling Point 268-270 °C[5]

Density 0.991 g/mL at 25 °C[5]

Flash Point 110.00 °C (closed cup)[5]

Solubility

Soluble in organic solvents such as DMF,

DMSO, and ethanol.[6] Limited solubility in

water.[1]

Isotopic Purity ≥98 atom % D[5]

Chemical Purity ≥98%[2][5]

Safety and Hazard Information
Decanoic acid-d19 is classified as a hazardous substance and requires careful handling to

minimize exposure and ensure laboratory safety. The primary hazards associated with this

compound are skin, eye, and respiratory irritation.[2][4]

Table 3: GHS Hazard Classification for Decanoic Acid-d19
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[4]

Eye Irritation 2A
H319: Causes serious eye

irritation[4]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[4]

Hazardous to the aquatic

environment, long-term hazard
Chronic 3

H412: Harmful to aquatic life

with long lasting effects[4]

Signal Word: Warning[2][5]

Toxicological Data
The toxicological profile of decanoic acid-d19 is largely based on the data for its non-

deuterated counterpart, decanoic acid.

Table 4: Acute Toxicity Data for Decanoic Acid

Route of Exposure Species LD50/LC50 Value

Oral Rat >10 g/kg[4]

Dermal Rabbit >5000 mg/kg[7]

Intravenous Mouse 129 mg/kg[8]

Sensitization: No sensitizing effects are known.[4]

Carcinogenicity: This substance is not listed as a carcinogen by IARC or NTP.[4]

Reproductive Toxicity: Not known to cause reproductive or developmental toxicity.[4]

Handling Precautions and Personal Protective
Equipment (PPE)
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Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial for the safe use of decanoic acid-d19 in a laboratory setting.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.[9]

Ensure that eyewash stations and safety showers are readily accessible in the work area.

[10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat to prevent skin

contact.[10]

Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,

use a NIOSH/MSHA-approved respirator.[10]

General Hygiene Practices
Wash hands thoroughly after handling the compound.[10]

Avoid eating, drinking, or smoking in the laboratory.

Keep the container tightly closed when not in use.[4]

Safe Handling Workflow

Storage and Stability
Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[4][10] The recommended storage temperature is room temperature, away from light and

moisture.[2]

Incompatible Materials: Avoid contact with strong bases, oxidizing agents, and reducing

agents.[7][9]
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Stability: The compound is stable for at least 5 years when stored properly.[11]

First Aid and Emergency Procedures
In the event of exposure or a spill, follow these first-aid and emergency procedures:

Table 5: First-Aid Measures for Decanoic Acid-d19

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[8][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[8][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[8][10]

Ingestion

Do not induce vomiting. Rinse mouth with water

and drink plenty of water. Seek medical

attention.[10]

Accidental Release Measures
Small Spills: Absorb with an inert material such as sand, diatomite, or universal binders and

place in a suitable container for disposal.[4]

Large Spills: Evacuate the area and prevent the spill from entering drains or waterways.[12]

Dike the spilled material and collect it for disposal.[12]

Environmental Precautions: Inform the relevant authorities if the product has entered a

watercourse or sewage system.[4]
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Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide, dry chemical powder, alcohol-resistant foam, or a

water spray to extinguish a fire.[8] A solid water stream may be ineffective.[4]

Special Hazards: When heated to decomposition, it may emit toxic fumes of carbon

monoxide and carbon dioxide.[7][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[10]

Experimental Protocols and Applications
Decanoic acid-d19 is primarily used as an internal standard or tracer in metabolic research,

particularly in studies involving lipid metabolism.[1][2] Its deuterated nature allows for its

differentiation from endogenous decanoic acid in mass spectrometry analysis.

General Experimental Workflow for using Decanoic
Acid-d19 as an Internal Standard
The following is a generalized workflow for using decanoic acid-d19 as an internal standard in

a lipidomics experiment. The exact concentrations and volumes will need to be optimized for

the specific application.

Internal Standard Workflow

Potential Signaling Pathway Involvement
While specific signaling pathways for decanoic acid-d19 are not detailed, as a medium-chain

fatty acid, its non-deuterated counterpart, decanoic acid, is known to be involved in various

metabolic and signaling pathways. Decanoic acid can be metabolized through beta-oxidation to

produce acetyl-CoA, which can then enter the citric acid cycle for energy production. It has also

been shown to have effects on various cellular processes. The deuterated form is a valuable

tool for tracing its metabolism and potential influence on these pathways.

Metabolic Pathway

Disposal Considerations
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Waste Disposal: Dispose of this material and its container in accordance with local, regional,

national, and international regulations.[4] It should not be disposed of with household

garbage or allowed to enter the sewage system.[4]

This technical guide provides a foundation for the safe and effective use of decanoic acid-d19
in research and development. It is imperative that all users familiarize themselves with the

complete Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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